Cas no 2580249-68-7 (1-Bromo-3-(1-chloro-2,2-difluoropropyl)benzene)

• Product Name: 1-Bromo-3-(1-chloro-2,2-difluoropropyl)benzene
• CAS No: 2580249-68-7
• MF: C₉H₈BrClF₂
• MW: 269.513628005981
• MDL: MFCD33020692
• CID: 5662306
• PubChem ID: 155858974
• Update Time: 2025-05-20

1-Bromo-3-(1-chloro-2,2-difluoropropyl)benzene Chemical and Physical Properties

Names and Identifiers

• EN300-27702780
• 1-Bromo-3-(1-chloro-2,2-difluoropropyl)benzene
• 2580249-68-7

• MDL： MFCD33020692
• Inchi： 1S/C9H8BrClF2/c1-9(12,13)8(11)6-3-2-4-7(10)5-6/h2-5,8H,1H3
• InChI Key： JQYKAYRHMDAEPA-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(C(C)(F)F)Cl

Computed Properties

• Exact Mass: 267.94660g/mol
• Monoisotopic Mass: 267.94660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 0Ų

Additional information on 1-Bromo-3-(1-chloro-2,2-difluoropropyl)benzene

1-Bromo-3-(1-chloro-2,2-difluoropropyl)benzene

The compound with CAS No 2580249-68-7, commonly known as 1-Bromo-3-(1-chloro-2,2-difluoropropyl)benzene, is a highly specialized organic compound with unique chemical properties and applications. This compound has garnered significant attention in the fields of organic synthesis, materials science, and pharmacology due to its versatile structure and reactivity.

1-Bromo-3-(1-chloro-2,2-difluoropropyl)benzene is characterized by its bromine atom attached to the benzene ring at the 1-position and a substituted propyl group at the 3-position. The propyl group itself contains a chlorine atom at the 1-position and two fluorine atoms at the 2-position, creating a trifluoromethyl-like environment. This unique substitution pattern imparts distinct electronic and steric properties to the molecule, making it highly valuable in various chemical transformations.

Recent studies have highlighted the role of 1-Bromo-3-(1-chloro-2,2-difluoropropyl)benzene in Suzuki-Miyaura cross-coupling reactions, where it serves as an efficient aryl bromide precursor for constructing biaryl compounds. The presence of electron-withdrawing groups (EWGs), such as bromine and fluorine atoms, facilitates oxidative addition steps in palladium-catalyzed reactions, leading to high yields and selectivity. This makes it an indispensable reagent in modern organic synthesis.

In addition to its role in cross-coupling reactions, 1-Bromo-3-(1-chloro-2,2-difluoropropyl)benzene has been explored for its potential in drug discovery. The compound's ability to modulate cellular signaling pathways has been investigated in preclinical models, showing promise as a lead compound for anti-inflammatory and anticancer therapies. Researchers have reported that the bromine atom can act as a leaving group in nucleophilic aromatic substitution reactions, enabling the introduction of bioactive substituents.

The synthesis of 1-Bromo-3-(1-chloro-2,2-difluoropropyl)benzene typically involves multi-step processes that require precise control over reaction conditions to ensure high purity and yield. One common approach involves the electrophilic substitution of bromine onto a chlorinated benzene derivative followed by alkylation with a fluorinated propyl group. Recent advancements in catalytic methods have significantly improved the efficiency of these reactions, reducing production costs and environmental impact.

From an environmental perspective, 1-Bromo-3-(1-chloro-2,2-difluoropropyl)benzene exhibits moderate stability under standard storage conditions but requires careful handling due to its potential to release hazardous fumes when exposed to heat or strong oxidizing agents. Proper disposal methods are recommended to minimize ecological risks associated with this compound.

In conclusion, 1-Bromo-3-(1-chloro-2,2-difluoropropyl)benzene (CAS No 2580249-68-7) stands out as a versatile and valuable compound in contemporary chemical research. Its unique structure enables diverse applications across multiple disciplines, making it a subject of ongoing scientific exploration and innovation.